Cas no 1481399-82-9 (2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl-
• CAS No: 1481399-82-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD22015162
• CID: 5160854
• Update Time: 2025-06-13

2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl-
• 5-Amino-4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 5-amino-4-ethyl-1,4-benzoxazin-3-one

• MDL： MFCD22015162
• Inchi： 1S/C10H12N2O2/c1-2-12-9(13)6-14-8-5-3-4-7(11)10(8)12/h3-5H,2,6,11H2,1H3
• InChI Key： FXRQBNCPQPVJLN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(N)=C2N(CC)C(=O)C1

Additional information on 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl-

Recent Advances in the Study of 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl- (CAS: 1481399-82-9)

The compound 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl- (CAS: 1481399-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is known for its versatile pharmacological properties, including potential applications in central nervous system (CNS) disorders, antimicrobial therapies, and anticancer drug development. The latest studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2H-1,4-Benzoxazin-3(4H)-one derivatives as modulators of GABA receptors, which are critical targets for treating anxiety and epilepsy. The research highlighted that the 5-amino-4-ethyl- substitution enhances binding affinity to specific GABA receptor subtypes, suggesting its potential as a lead compound for novel anxiolytics. The study employed molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to CNS applications, the antimicrobial properties of 2H-1,4-Benzoxazin-3(4H)-one derivatives have been explored. A 2024 study in Bioorganic Chemistry demonstrated that 5-amino-4-ethyl- derivatives exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through electron microscopy and proteomic analyses. These findings underscore its potential as a scaffold for next-generation antibiotics.

Another groundbreaking study, published in the European Journal of Medicinal Chemistry (2023), focused on the anticancer properties of 2H-1,4-Benzoxazin-3(4H)-one derivatives. The research team synthesized a series of analogs, including 5-amino-4-ethyl-, and evaluated their efficacy against various cancer cell lines. Results indicated that these compounds induce apoptosis via the mitochondrial pathway, with IC50 values in the low micromolar range for breast and lung cancer cells. Further mechanistic studies revealed inhibition of key oncogenic kinases, positioning this scaffold as a promising candidate for targeted cancer therapy.

The synthetic accessibility of 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl- has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthesis route using catalytic C-H activation, which significantly reduces production costs and environmental impact. This advancement is expected to facilitate large-scale production for both research and clinical applications.

In conclusion, the growing body of research on 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-4-ethyl- (CAS: 1481399-82-9) highlights its multifaceted potential in drug discovery. From CNS modulation to antimicrobial and anticancer activities, this scaffold offers a rich platform for further exploration. Future studies should prioritize in vivo validation and translational development to harness its full therapeutic potential.